Cas no 22977-56-6 (2-(propan-2-yl)piperidine)

• Product Name: 2-(propan-2-yl)piperidine
• CAS No: 22977-56-6
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 1083647
• PubChem ID: 4400212
• Update Time: 2025-10-31

2-(propan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylpiperidine
• 2-propan-2-ylpiperidine
• 2-(propan-2-yl)piperidine

• Inchi： 1S/C8H17N/c1-7(2)8-5-3-4-6-9-8/h7-9H,3-6H2,1-2H3
• InChI Key： UGZMDPJPZIDCOA-UHFFFAOYSA-N
• SMILES： N1CCCCC1C(C)C

Computed Properties

• Exact Mass: 127.13600

Experimental Properties

• PSA: 12.03000
• LogP: 2.11330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(propan-2-yl)piperidine

Chemical Profile of 2-(propan-2-yl)piperidine (CAS No: 22977-56-6)

2-(propan-2-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 22977-56-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a propyl group attached to the nitrogen atom of the piperidine ring, imparting unique physicochemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 2-(propan-2-yl)piperidine contributes to its versatility as a building block in drug discovery. The piperidine core is a common pharmacophore found in numerous therapeutic agents, known for its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. The presence of the propyl substituent further influences the compound's electronic and steric environment, allowing for fine-tuning of its biological activity.

In recent years, 2-(propan-2-yl)piperidine has garnered attention in the development of central nervous system (CNS) therapeutics. Its structural motif is reminiscent of several approved drugs targeting neurological disorders, such as antipsychotics and antidepressants. Researchers have leveraged this scaffold to design novel compounds with improved pharmacokinetic profiles and reduced side effects. For instance, studies have demonstrated its utility in generating potent serotonin receptor modulators, which hold promise for treating conditions like depression and anxiety.

Moreover, the compound has been explored in the context of antiviral and anti-inflammatory drug development. The nitrogen-rich piperidine ring facilitates hydrogen bonding interactions with biological targets, making it an attractive scaffold for designing molecules that can disrupt pathogen mechanisms or modulate inflammatory pathways. Preliminary findings suggest that derivatives of 2-(propan-2-yl)piperidine exhibit inhibitory activity against certain enzymes implicated in viral replication, warranting further investigation into their therapeutic potential.

The synthesis of 2-(propan-2-yl)piperidine typically involves nucleophilic substitution reactions or reductive amination techniques, leveraging readily available starting materials such as 1-propanol and piperidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, enhancing its accessibility for industrial applications. The compound's stability under various storage conditions further adds to its practicality as a pharmaceutical intermediate.

From a regulatory perspective, CAS No: 22977-56-6 ensures clear identification and traceability throughout the supply chain. This standardized nomenclature is essential for compliance with international safety and quality standards, facilitating seamless integration into global pharmaceutical workflows. Manufacturers adhering to Good Manufacturing Practices (GMP) utilize this compound as a reliable component in multi-step synthetic routes toward complex drug molecules.

Recent innovations in computational chemistry have also highlighted the significance of 2-(propan-2-yl)piperidine as a virtual scaffold. Molecular modeling studies predict its potential binding affinity to diverse protein targets, guiding high-throughput screening campaigns for novel drug candidates. Such computational approaches complement experimental efforts, expediting the discovery pipeline by prioritizing promising molecular architectures based on predictive docking simulations.

The compound's role extends beyond academia into industrial applications, where it serves as a key precursor in manufacturing processes for APIs (Active Pharmaceutical Ingredients). Its incorporation into synthetic pathways allows for cost-effective production of high-value therapeutics without compromising on purity or yield. This underscores its importance not only as a research tool but also as an economic asset in the pharmaceutical industry.

Future directions in 2-(propan-2-yl)piperidine research may focus on expanding its utility in medicinal chemistry through structural modifications and derivatization strategies. By introducing additional functional groups or exploring different substitution patterns on the piperidine ring, scientists aim to uncover new biological activities relevant to emerging therapeutic areas. Such explorations align with broader trends toward personalized medicine and targeted therapies.

In conclusion,CAS No: 22977-56-6 represents more than just a chemical identifier; it symbolizes a versatile and indispensable component in modern drug development. The unique properties of 2-(propan-2-yl)piperidine, coupled with its historical and ongoing contributions to medicinal research, solidify its position as a cornerstone in pharmaceutical innovation. As scientific understanding evolves and new technologies emerge,this compound will undoubtedly continue to play a pivotal role in shaping the future of medicine.